Cas no 1522541-70-3 (9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine)

• Product Name: 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine
• CAS No: 1522541-70-3
• MF: C₁₁H₁₀BrN₅OS
• MW: 340.19899892807
• MDL: MFCD24942724
• CID: 5244252
• PubChem ID: 80140626
• Update Time: 2026-03-08

9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-8-amine, 9-[(4-bromo-2-thienyl)methyl]-6-methoxy-
• 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine

• MDL： MFCD24942724
• Inchi： 1S/C11H10BrN5OS/c1-18-10-8-9(14-5-15-10)17(11(13)16-8)3-7-2-6(12)4-19-7/h2,4-5H,3H2,1H3,(H2,13,16)
• InChI Key： QOWHFOGGVJSIDM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2OC)N(CC2SC=C(Br)C=2)C=1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine

Professional Introduction to Compound with CAS No. 1522541-70-3 and Product Name: 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine

9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With a CAS number of 1522541-70-3, this molecule represents a unique structural framework that combines elements of thiophene and purine, two heterocyclic systems widely recognized for their biological activity. The presence of a bromothiophene moiety and a methoxy group at specific positions enhances its potential as a building block for the development of novel therapeutic agents.

The compound’s structure is characterized by a purine core, which is a fundamental scaffold in many bioactive molecules, particularly in nucleoside analogs used in antiviral and anticancer therapies. The 8-amino group and the 6-methoxy substitution further modify the electronic and steric properties of the molecule, making it a versatile candidate for medicinal chemistry investigations. The 4-bromothiophen-2-ylmethyl side chain introduces both hydrophobicity and potential points for further functionalization, enabling the design of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such hybrid structures in drug design. The combination of thiophene and purine moieties can lead to enhanced binding affinity to biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, studies have shown that thiophene-based compounds often exhibit potent antimicrobial and anti-inflammatory properties, while purine derivatives are well-documented for their roles in DNA synthesis and repair.

In the context of modern drug discovery, 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine has been explored as a potential lead compound for several therapeutic applications. Researchers have utilized high-throughput screening (HTS) methods to evaluate its interaction with various biological targets. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key enzymes in cancer signaling pathways. Additionally, its structural features make it a promising candidate for developing treatments against neurological disorders, where purine derivatives have shown significant promise.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The bromine atom on the thiophene ring serves as a versatile handle for further chemical modifications, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores.

One of the most exciting aspects of this compound is its potential in developing next-generation therapeutics. The integration of thiophene and purine moieties into a single molecular entity creates opportunities for synergistic effects, where both parts contribute to the overall biological activity. This concept aligns with current trends in drug development, which emphasize the use of hybrid molecules to achieve higher efficacy and reduced side effects.

Furthermore, the methoxy group at the 6-position of the purine ring influences the molecule’s solubility and metabolic stability, crucial factors for drug-like properties. Computational studies have predicted that this substitution enhances binding interactions with target proteins by optimizing hydrogen bonding networks. Such insights are derived from molecular dynamics simulations and quantum mechanical calculations, which provide detailed atomic-level understanding of protein-ligand interactions.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine exemplifies how combining known pharmacophores can lead to innovative solutions. Its unique combination of heterocyclic systems makes it an attractive candidate for further optimization through structure-based drug design approaches.

In conclusion, 9-(4-bromothiophen-2-yl)methyl-6-methoxy-9H-purin-8-amine (CAS No. 1522541-70-3) represents a significant advancement in medicinal chemistry. Its complex structure, derived from synergistic combinations of thiophene and purine moieties, positions it as a valuable tool for developing novel therapeutics. With ongoing research focused on its biological activities and synthetic modifications, this compound holds great promise for addressing various diseases with improved efficacy and minimal adverse effects.